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Compound of Interest

Compound Name: cis-Dihydrocarvone

Cat. No.: B1211938 Get Quote

Essential Safety and Logistical Information for the Disposal of cis-Dihydrocarvone

This document provides comprehensive guidance on the safe and compliant disposal of cis-
Dihydrocarvone, a combustible liquid commonly used in research and development.

Adherence to these procedures is critical to ensure the safety of laboratory personnel and the

protection of the environment. This guide is intended for researchers, scientists, and drug

development professionals.

I. Immediate Safety Considerations
Before handling cis-Dihydrocarvone for disposal, it is imperative to be familiar with its

potential hazards. This chemical is classified as a combustible liquid and can cause skin, eye,

and respiratory irritation.[1][2] It may also be harmful if swallowed or if it comes into contact with

the skin.[1]

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Protective Clothing: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[1][2] If

ventilation is inadequate, a respirator may be necessary.[2]
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II. Spill & Leak Management
In the event of a spill, immediate and appropriate action is necessary to prevent further

hazards.

Experimental Protocol for Spill Neutralization and Cleanup:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area,

including open flames, sparks, and hot surfaces.[3]

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid

inhaling vapors.[2]

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[2]

Absorb the Chemical: Carefully absorb the spilled cis-Dihydrocarvone with the inert

material.

Collect Waste: Sweep up the absorbent material and place it into a suitable, labeled

container for hazardous waste disposal.[3]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including gloves and

cleaning supplies, must be disposed of as hazardous waste.

III. Disposal Procedures
The disposal of cis-Dihydrocarvone is regulated and must be carried out in compliance with

federal, state, and local regulations.[3] In the United States, the Resource Conservation and

Recovery Act (RCRA) governs the management of hazardous waste.[4][5]

Step-by-Step Disposal Guidance:

Waste Identification: cis-Dihydrocarvone should be treated as a hazardous chemical waste

due to its combustible nature.
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Containerization:

Use a compatible, leak-proof container for the waste.

Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name,

"cis-Dihydrocarvone".[4]

Do not overfill the container.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[2]

Keep the container tightly closed.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Do not pour cis-Dihydrocarvone down the drain.[3]

Empty Container Disposal:

Empty containers that held cis-Dihydrocarvone must also be handled properly.

Triple Rinsing: The container should be triple rinsed with a suitable solvent.[6] The rinsate

must be collected and disposed of as hazardous waste.

Air Drying: For volatile organic solvents, the emptied and rinsed container can be air-dried in

a ventilated area like a chemical fume hood.[6]

Disposal: Once properly cleaned and dried, the container may be disposed of as non-

hazardous waste, though it is best to consult with your institution's EHS department.

IV. Quantitative Data
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The following table summarizes key quantitative data for cis-Dihydrocarvone.

Property Value

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol [2]

Flash Point 81 - 82.78 °C (177.8 - 181 °F)[3][7]

Boiling Point 220 - 223 °C[2][7]

Solubility in Water Insoluble[2][7]

V. Diagrams
Disposal Workflow for cis-Dihydrocarvone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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